Cas no 2228618-67-3 (tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propyl)carbamate)

• Product Name: tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propyl)carbamate
• CAS No: 2228618-67-3
• MF: C₁₄H₂₀ClN₅O₂
• MW: 325.793901443481
• CID: 6146041
• PubChem ID: 165797395
• Update Time: 2025-10-18

tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propyl)carbamate
• EN300-1901538
• 2228618-67-3
• tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propyl)carbamate

• Inchi： 1S/C14H20ClN5O2/c1-14(2,3)22-13(21)18-6-9(16)4-8-5-17-12-10(8)11(15)19-7-20-12/h5,7,9H,4,6,16H2,1-3H3,(H,18,21)(H,17,19,20)
• InChI Key： MIRZRDOVWRAPMR-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 325.1305526g/mol
• Monoisotopic Mass: 325.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propyl)carbamate

Introduction to Tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propyl)carbamate (CAS No. 2228618-67-3)

Tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propyl)carbamate, identified by its CAS number 2228618-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolopyrimidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl carbamate moiety and the 4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl substituent, contribute to its unique chemical properties and biological interactions.

The significance of Tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propyl)carbamate lies in its potential as a pharmacophore in drug discovery. Pyrrolopyrimidine scaffolds have been extensively studied due to their resemblance to natural nucleobases, making them promising candidates for modulating enzyme activities and cellular pathways. The presence of the 4-chloro group enhances the electrophilicity of the pyrrolopyrimidine ring, facilitating further functionalization and derivatization. This adaptability has made it a valuable intermediate in synthesizing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the role of Tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propyl)carbamate in developing inhibitors targeting critical biological pathways. For instance, studies have demonstrated its efficacy in inhibiting kinases and other enzymes involved in cancer progression. The tert-butyl carbamate group not only provides steric hindrance but also influences the compound's solubility and metabolic stability, making it an attractive candidate for further optimization.

In the realm of drug development, the synthesis of Tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propyl)carbamate has been refined through multi-step organic reactions. The introduction of the 4-chloro substituent at the 5-position of the pyrrolopyrimidine core has been shown to enhance binding affinity to biological targets. This modification aligns with current trends in medicinal chemistry, where structural diversification is key to overcoming drug resistance and improving therapeutic outcomes.

Moreover, computational studies have been instrumental in understanding the molecular interactions of Tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propyl)carbamate with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to protein pockets involved in various diseases, including oncological disorders. The optimization of its pharmacokinetic properties remains a focal point, with researchers exploring strategies to enhance its bioavailability and reduce off-target effects.

The versatility of Tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propyl)carbamate extends beyond oncology. Emerging research suggests its potential in addressing inflammatory diseases and neurological disorders. The unique combination of structural elements—such as the tert-butyl carbamate group and the 4-chloro-pyrrolopyrimidine core—provides a scaffold for designing molecules with tailored biological activities. This underscores the compound's significance as a building block in synthetic chemistry.

As the pharmaceutical industry continues to evolve, compounds like Tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propyl)carbamate are expected to play a pivotal role in next-generation drug development. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design is likely to accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles. The continued exploration of this compound's potential will undoubtedly contribute to advancements in human health.

In conclusion, Tert-butyl N-(2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-y1}propyl)carbamate (CAS No. 2228618-67) represents a promising candidate in pharmaceutical research due to its unique structural features and biological relevance. Its synthesis, characterization, and application in drug discovery underscore its importance as a versatile intermediate for developing innovative therapeutic agents. As research progresses, this compound is poised to make significant contributions to addressing global health challenges.